ADRA2A
Target Description
ADRA2A, or Alpha-2A Adrenergic Receptor, is a G protein-coupled receptor primarily involved in regulating neurotransmitter release, blood pressure, and central nervous system functions. It mediates the inhibitory effects of norepinephrine and epinephrine, playing a crucial role in sympathetic nervous system activity, pain perception, and sedation. Dysfunction or genetic variations in ADRA2A are implicated in conditions such as hypertension, ADHD, and psychiatric disorders, making it a significant pharmacological target.
Related Compounds
10,11-二甲氧基-alpha-育亨宾
10,11-Dimethoxy-17-epi-alpha-yohimbine
CAS: 84667-06-1
D-荷包牡丹碱
D-Dicentrine
CAS: 517-66-8
洛贝林硫酸盐
Lobeline Sulphate
CAS: 134-64-5
左旋四氢巴马汀
L-Tetrahydropalmatine
CAS: 483-14-7
利血平
Reserpine
CAS: 50-55-5
育亨宾
Yohimbine
CAS: 146-48-5
盐酸育亨宾
Yohimbine Hydrochloride
CAS: 65-19-0
紫堇块茎碱
Corytuberine
CAS: 517-56-6
盐酸小檗胺
Berbamine Hydrochloride
CAS: 6078-17-7
细叶远志皂苷
Tenuifolin
CAS: 20183-47-5
假马齿苋皂苷A1
Bacoside A1
CAS: 58798-94-0
辛弗林
Synephrine
CAS: 94-07-5
Drupacine
Drupacine
CAS: 49686-57-9
N-甲基酪胺
N-methyltyramine
CAS: 370-98-9
南天竹啡碱
Nantenine
CAS: 2565-01-7
盐酸度硫平EP杂质A
Dosulepin impurity A
CAS: 42046-35-5
Alboctalol
Alboctalol
CAS: 62394-00-7
四氢鸭脚木碱
Tetrahydroalstonine
CAS: 6474-90-4
紫堇达明碱
(-)-Corydalmine
CAS: 30413-84-4
16-表伏康树卡平碱
16-Epivoacarpine
CAS: 114027-38-2
Merucathinone
Merucathinone
CAS: 107638-80-2
Cochlearine
Cochlearine
CAS: 52418-07-2
3,4-Dimethoxybenzenepropanamine
3,4-Dimethoxybenzenepropanamine
CAS: 14773-42-3
3-Acetoxytropane
3-Acetoxytropane
CAS: 3423-26-5
辛弗林盐酸盐
Synephrine hydrochloride
CAS: 5985-28-4
L-苯丙氨酸
L-Phenylalanine
CAS: 63-91-2
育亨酸
Yohimbic acid
CAS: 522-87-2
棍掌碱
Coryneine
CAS: 7224-66-0
乌药碱
(+)-Coclaurine
CAS: 2196-60-3
Volvalerenic acid A
Volvalerenic acid A
CAS: 1247014-34-1
帕罗西汀杂质A盐酸盐
Paroxetine Impurity A Hydrochloride salt
CAS: 1394842-91-1
瑞枯灵（牛心果碱）
(+)-Reticuline
CAS: 485-19-8
四氢非洲防己碱
Tetrahydrocolumbamine
CAS: 483-34-1
N-反式-对-香豆酰基去甲辛弗林
Octopamine, N-p-coumaroyl-
CAS: 66648-45-1
N-Methylcoclaurine
N-Methylcoclaurine
CAS: 5096-70-8
O-去甲基荷叶碱
O-Nornuciferine
CAS: 3153-55-7
Akuammigine
Akuammigine
CAS: 642-17-1
Epistephamiersine
Epistephamiersine
CAS: 52389-15-8
Erysotramidine
Erysotramidine
CAS: 52358-58-4
Erysotrine
Erysotrine
CAS: 27740-43-8
Erythristemine
Erythristemine
CAS: 28619-41-2
Rauvoyunine B
Rauvoyunine B
CAS: 1414883-82-1
Tombozine
Tombozine
CAS: 604-99-9
α-Yohimbine
α-Yohimbine
CAS: 131-03-3
Buxbodine D
Buxbodine D
CAS: 390362-53-5
(+)-N-Methylallosedridine
(+)-N-Methylallosedridine
CAS: 41447-16-9
Isorauhimbine
Isorauhimbine
CAS: 483-09-0
橙皮内酯
Meranzin
CAS: 23971-42-8
Daphniyunnine A
Daphniyunnine A
CAS: 881388-87-0
麦角醇
Lysergol
CAS: 602-85-7
青阳参苷J
Otophylloside J
CAS: 1015447-50-3
(7'S)-N-trans-Feruloylnormetanephrine
(7'S)-N-trans-Feruloylnormetanephrine
CAS: 2705170-78-9
动脉粥样硬化
Atherosclerosis
阿尔茨海默病
Alzheimer's Disease
帕金森病
Parkinson's Disease
青光眼
Glaucoma
肥胖症
Obesity
高血压
Hypertension
疼痛
Pain
痴呆
Dementia
认知功能障碍
Cognitive dysfunction
男性性功能障碍
Male sexual dysfunction
肠易激综合征
Irritable bowel syndrome
抑郁症
Depression
焦虑症
Anxiety Disorders
神经性疼痛
Neuropathic Pain
缺血性脑卒中
Ischemic Stroke
慢性疼痛
Chronic Pain
糖尿病性神经病变
Diabetic Neuropathy
注意力缺陷多动障碍
Attention Deficit Hyperactivity Disorder
胃食管反流病
Gastroesophageal Reflux Disease (GERD)
精神分裂症
Schizophrenia
恐慌障碍
Panic Disorder
糖尿病神经病变
Diabetic Neuropathy
阿片类药物戒断综合征
Opioid Withdrawal Syndrome
神经病理性疼痛
Neuropathic pain
勃起功能障碍
Erectile Dysfunction
功能性消化不良
Functional Dyspepsia
体位性低血压
Orthostatic Hypotension
可卡因依赖
Cocaine Dependence
物质使用障碍（如可卡因依赖）
Substance Use Disorders (e.g., Cocaine Dependence)
鼻塞
Nasal Congestion
疼痛（神经病理性疼痛）
Neuropathic Pain
糖尿病性胃轻瘫
Diabetic Gastroparesis